Cas no 79322-76-2 (Methyl 4-(1-hydroxyethyl)benzoate)
79322-76-2 structure
Product Name:Methyl 4-(1-hydroxyethyl)benzoate
CAS No:79322-76-2
MF:C10H12O3
MW:180.200483322144
CID:984646
PubChem ID:6932348
Update Time:2025-04-20
Methyl 4-(1-hydroxyethyl)benzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 4-(1-hydroxyethyl)benzoate
- METHYL 4-(1-HYDROXYETHYL)BENZOATE, TECH., 90
- 84851-56-9
- racemic methyl 4-(1-hydroxyethyl)benzoate
- FT-0709625
- CS-0154105
- Methyl 4-(1-hydroxyethyl)benzoate #
- AKOS016013043
- Benzoic acid, 4-(1-hydroxyethyl)-, methyl ester
- CEA68171
- SY122925
- FT-0628577
- 4-(1-hydroxyethyl)benzoic acid methyl ester
- 79322-76-2
- BS-17636
- SCHEMBL1516780
- Z816113634
- MFCD00216476
- methyl-4-(1-hydroxyethyl)benzoate
- 4-(1-hydroxy-ethyl)-benzoic acid methyl ester
- EN300-55837
- caprylichydrazide
-
- Inchi： 1S/C10H12O3/c1-7(11)8-3-5-9(6-4-8)10(12)13-2/h3-7,11H,1-2H3
- InChI Key： KAXLTAULVFFCNL-UHFFFAOYSA-N
- SMILES： OC(C)C1C=CC(C(=O)OC)=CC=1
Computed Properties
- Exact Mass: 180.07900
- Monoisotopic Mass: 180.078644
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 171
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 46.5
Experimental Properties
- Color/Form: Not available
- Density: 1.1272 (rough estimate)
- Melting Point: 52°C
- Boiling Point: 148-152°C/1mm Hg
- Flash Point: 125.3°C
- Refractive Index: 1.5430 (estimate)
- PSA: 46.53000
- LogP: 1.52650
- Solubility: Not available
Methyl 4-(1-hydroxyethyl)benzoate Customs Data
- HS CODE：2918199090
- Customs Data：
China Customs Code:
2918199090Overview:
HS: 2918199090. Other alcohol containing but not other oxy carboxylic acids(Including its anhydride\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918199090 other carboxylic acids with alcohol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
Methyl 4-(1-hydroxyethyl)benzoate Related Literature
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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